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Compound of Interest

Compound Name: GSK-1520489A

Cat. No.: B10832125

A comprehensive review of publicly available data reveals a significant lack of information
regarding the efficacy of GSK-1520489A across different cancer types. This scarcity of
preclinical and clinical data prevents a thorough comparison with alternative cancer therapies.

GSK-1520489A is an inhibitor of Protein Kinase, Membrane Associated Tyrosine/Threonine 1
(PKMYT1), a key regulator of the G2/M cell cycle checkpoint.[1][2][3] By inhibiting PKMYT1,
the compound prevents the phosphorylation of CDK1, a critical step for mitotic entry. This
mechanism suggests a potential therapeutic application in oncology by forcing cancer cells with
damaged DNA to enter mitosis prematurely, leading to cell death.

Despite its well-defined mechanism of action, the available efficacy data for GSK-1520489A is
confined to a single study that identified the compound from a kinase inhibitor library. This initial
report provides basic biochemical data but does not offer a broader understanding of its anti-
cancer potential.

Limited In Vitro Data for GSK-1520489A

The primary source of information on GSK-1520489A is a 2018 paper by Platzer et al.
published in Bioorganic & Medicinal Chemistry. The study identified GSK-1520489A as a
potent PKMYTL1 inhibitor. The key findings from this study are summarized below.
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Parameter Value Cell Line
PKMYT1 IC50 115 nM
Cdk1 Tyr15 Phosphorylation Reduced HT29 (Colon Cancer)

Table 1: Summary of in vitro
data for GSK-1520489A.[1][2]

This initial characterization confirms the compound's activity against its intended target.
However, no data on its antiproliferative effects (e.g., GI50 or IC50 for cell growth) across a
panel of cancer cell lines is publicly available. Furthermore, there are no published in vivo
studies examining the efficacy of GSK-1520489A in animal models of cancer.

PKMYT1 Signaling Pathway and Experimental
Workflow

The diagram below illustrates the role of PKMYT1 in the G2/M cell cycle checkpoint and the
proposed mechanism of action for inhibitors like GSK-1520489A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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